Cas no 61234-47-7 (9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy-)
61234-47-7 structure
Product Name:9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy-
CAS No:61234-47-7
MF:C18H14O7
MW:342.299565792084
CID:487524
PubChem ID:71397938
Update Time:2025-04-19
9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy-
- (6-acetyloxy-8-methoxy-9-oxoxanthen-2-yl) acetate
- DTXSID60819397
- 8-Methoxy-9-oxo-9H-xanthene-2,6-diyl diacetate
- 61234-47-7
-
- Inchi: 1S/C18H14O7/c1-9(19)23-11-4-5-14-13(6-11)18(21)17-15(22-3)7-12(24-10(2)20)8-16(17)25-14/h4-8H,1-3H3
- InChI Key: AJBZXOPNGHJTEL-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(C2C(=CC(=CC1=2)OC(C)=O)OC)=O)OC(C)=O
Computed Properties
- Exact Mass: 342.07392
- Monoisotopic Mass: 342.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- PSA: 88.13
9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
61234-47-7 (9H-Xanthen-9-one, 3,7-bis(acetyloxy)-1-methoxy-) Related Products
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